Cas no 88303-81-5 (9-Octadecenoic acid, 12,13-dihydroxy-11-methoxy-, methyl ester)

• Product name: 9-Octadecenoic acid, 12,13-dihydroxy-11-methoxy-, methyl ester
• CAS No: 88303-81-5
• MF: C₂₀H₃₈O₅
• MW: 358.51272
• CID: 638176
• PubChem ID: 71409355

9-Octadecenoic acid, 12,13-dihydroxy-11-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid, 12,13-dihydroxy-11-methoxy-, methyl ester
• methyl 12,13-dihydroxy-11-methoxyoctadec-9-enoate
• DTXSID10829108
• 88303-81-5

• Inchi： InChI=1S/C20H38O5/c1-4-5-11-14-17(21)20(23)18(24-2)15-12-9-7-6-8-10-13-16-19(22)25-3/h12,15,17-18,20-21,23H,4-11,13-14,16H2,1-3H3
• InChI Key： YPXUITJYLMLWEF-UHFFFAOYSA-N
• SMILES： CCCCCC(C(C(C=CCCCCCCCC(=O)OC)OC)O)O

Computed Properties

• Exact Mass: 358.27192431g/mol
• Monoisotopic Mass: 358.27192431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 76Ų
• XLogP3: 4.3